Cas no 2137551-68-7 (Cyclobutanemethanol, α-(2-amino-1-methylethyl)-α-cyclopropyl-)

• Product Name: Cyclobutanemethanol, α-(2-amino-1-methylethyl)-α-cyclopropyl-
• CAS No: 2137551-68-7
• MF: C₁₁H₂₁NO
• MW: 183.290543317795
• CID: 5277739
• PubChem ID: 165445178
• Update Time: 2025-06-15

Cyclobutanemethanol, α-(2-amino-1-methylethyl)-α-cyclopropyl- Chemical and Physical Properties

Names and Identifiers

• Cyclobutanemethanol, α-(2-amino-1-methylethyl)-α-cyclopropyl-
• 3-amino-1-cyclobutyl-1-cyclopropyl-2-methylpropan-1-ol
• 2137551-68-7
• EN300-684280

• Inchi： 1S/C11H21NO/c1-8(7-12)11(13,10-5-6-10)9-3-2-4-9/h8-10,13H,2-7,12H2,1H3
• InChI Key： GXORUMWZBBPTFM-UHFFFAOYSA-N
• SMILES： OC(C(C)CN)(C1CCC1)C1CC1

Computed Properties

• Exact Mass: 183.162314293g/mol
• Monoisotopic Mass: 183.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Density: 1.113±0.06 g/cm3(Predicted)
• Boiling Point: 307.5±15.0 °C(Predicted)
• pka: 14.87±0.29(Predicted)

Additional information on Cyclobutanemethanol, α-(2-amino-1-methylethyl)-α-cyclopropyl-

Introduction to Cyclobutanemethanol, α-(2-amino-1-methylethyl)-α-cyclopropyl- (CAS No. 2137551-68-7)

Cyclobutanemethanol, specifically the compound with the chemical name α-(2-amino-1-methylethyl)-α-cyclopropyl- cyclobutanemethanol, is a fascinating molecule that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, identified by its unique Chemical Abstracts Service Number (CAS No. 2137551-68-7), represents a promising candidate for further exploration due to its complex structural features and potential biological activities.

The molecular structure of this compound is characterized by a cyclobutane ring substituted with an hydroxymethyl group at the α-position, further modified by an amino group and an isobutyl substituent at the α-cyclopropyl position. This intricate arrangement of functional groups makes it a subject of interest for synthetic chemists and biologists alike. The presence of both polar and non-polar regions in its structure suggests that it may exhibit a wide range of interactions with biological targets, making it a valuable scaffold for drug discovery.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The unique structural features of Cyclobutanemethanol, α-(2-amino-1-methylethyl)-α-cyclopropyl- make it an attractive candidate for further investigation in this context. Specifically, the combination of an amino group and a cyclopropyl ring can potentially interact with enzymes or receptors in ways that may lead to therapeutic effects.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. The cyclobutane ring provides a rigid framework that can be modified in various ways to create new derivatives with tailored properties. For instance, attaching different functional groups to the hydroxymethyl or amino positions could lead to compounds with enhanced solubility, bioavailability, or target specificity.

Recent studies have begun to explore the pharmacological potential of similar compounds. For example, researchers have investigated the effects of cyclopropyl-containing molecules on various biological systems, including their ability to inhibit enzymes or modulate receptor activity. These studies have provided valuable insights into the structural requirements for biological activity and have set the stage for further exploration of compounds like Cyclobutanemethanol, α-(2-amino-1-methylethyl)-α-cyclopropyl-.

The synthesis of this compound presents both challenges and opportunities for synthetic chemists. The cyclopropyl group, in particular, requires careful handling due to its reactivity and stability considerations. However, advances in synthetic methodologies have made it increasingly feasible to construct complex molecules like this one. Techniques such as transition-metal-catalyzed reactions and asymmetric synthesis have enabled the efficient preparation of intricate structures that were previously inaccessible.

In addition to its potential as a drug candidate, this compound may also find applications in other areas of research. For instance, it could serve as a tool compound for studying enzyme mechanisms or as a starting material for developing new synthetic strategies. The versatility of its structure makes it a valuable asset in both academic and industrial research settings.

The future direction of research on Cyclobutanemethanol, α-(2-amino-1-methylethyl)-α-cyclopropyl- (CAS No. 2137551-68-7) looks promising. As more information becomes available about its biological activity and synthetic feasibility, it is likely that new derivatives will be developed and tested for their therapeutic potential. Collaborative efforts between synthetic chemists, biologists, and pharmacologists will be essential in realizing the full potential of this compound.

In conclusion, Cyclobutanemethanol, α-(2-amino-1-methylethyl)-α-cyclopropyl-, represents a significant area of interest in chemical and pharmaceutical research. Its unique structural features and potential biological activities make it a valuable candidate for further exploration. As research continues to uncover new possibilities for this compound, it is likely to play an important role in the development of novel therapeutics and synthetic methodologies.